Cas no 477846-54-1 (1-(2-bromo-4-nitrophenyl)-4-methylpiperazine)

• Product Name: 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine
• CAS No: 477846-54-1
• MF: C₁₁H₁₄BrN₃O₂
• MW: 300.15176153183
• MDL: MFCD02081919
• CID: 4652275
• PubChem ID: 2765836
• Update Time: 2025-06-11

1-(2-bromo-4-nitrophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMO-4-NITROPHENYL)-4-METHYLPIPERAZINE
• 10P-015
• AKOS015991750
• FT-0751848
• WDTGICOJIRJONX-UHFFFAOYSA-N
• Oprea1_283864
• 477846-54-1
• SCHEMBL6830223
• 1-(2-bromo-4-nitro-phenyl)-4-methyl-piperazine
• CS-0226786
• MFCD02081919
• 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine

• MDL： MFCD02081919
• Inchi： 1S/C11H14BrN3O2/c1-13-4-6-14(7-5-13)11-3-2-9(15(16)17)8-10(11)12/h2-3,8H,4-7H2,1H3
• InChI Key： WDTGICOJIRJONX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1CCN(C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.02694g/mol
• Monoisotopic Mass: 299.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine

Recent Advances in the Study of 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine (CAS: 477846-54-1) in Chemical Biology and Pharmaceutical Research

1-(2-bromo-4-nitrophenyl)-4-methylpiperazine (CAS: 477846-54-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its bromo and nitro substituents on the phenyl ring and a methylpiperazine moiety, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The unique structural features of this molecule make it a promising candidate for further investigation in the context of targeted drug design and chemical biology.

Recent research has focused on the synthesis and optimization of 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to enhance the efficiency of the synthesis process. This method not only reduces the number of steps required but also minimizes the formation of by-products, thereby improving the overall yield of the compound. Such advancements are critical for scaling up production and facilitating further pharmacological evaluations.

In addition to synthetic improvements, the pharmacological profile of 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine has been investigated in several preclinical studies. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potential as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as schizophrenia and Parkinson's disease. The study demonstrated that the compound exhibits moderate affinity for dopamine D2 and serotonin 5-HT2A receptors, suggesting its possible utility in the development of novel psychotropic agents. However, further in vivo studies are needed to confirm these findings and assess the compound's safety and efficacy.

Another area of interest is the application of 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine in cancer research. A 2023 study published in European Journal of Medicinal Chemistry explored its role as a potential inhibitor of protein kinases involved in tumor progression. The results indicated that the compound could selectively inhibit certain kinase isoforms, thereby suppressing the growth of cancer cells in vitro. These findings open new avenues for the development of targeted cancer therapies, although additional mechanistic studies and animal models are required to validate these effects.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Moreover, the compound's exact mechanism of action and its interactions with biological targets require further elucidation to fully harness its therapeutic potential.

In conclusion, 1-(2-bromo-4-nitrophenyl)-4-methylpiperazine (CAS: 477846-54-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with emerging pharmacological data, underscore its potential as a lead compound for drug development. Future research should focus on addressing the existing challenges and exploring its applications in diverse therapeutic areas, paving the way for its eventual clinical use.